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Abstract

9-0O-Methyl-4-hydroxyboeravinone B is a naturally occurring phenolic compound that has
garnered interest within the scientific community for its potential therapeutic properties. This
technical guide provides a detailed overview of the discovery, background, and known
biological activities of this compound. Information regarding its physicochemical properties,
natural sources, and putative mechanisms of action are presented. While the body of research
on this specific molecule is emerging, this document aims to consolidate the available data to
support further investigation and drug development efforts.

Introduction

9-0O-Methyl-4-hydroxyboeravinone B is a bioactive phenolic derivative primarily sourced from
the roots of Boerhavia diffusa, a plant belonging to the Nyctaginaceae family.[1] It has also
been reported in Mirabilis jalapa.[2] The compound is characterized by a distinct chemical
structure featuring methylation and hydroxylation, which are believed to contribute to its
biological activities.[1] Preliminary investigations suggest that 9-O-Methyl-4-
hydroxyboeravinone B possesses antioxidant, anti-inflammatory, and hepatoprotective
properties.[1] This has positioned it as a compound of interest for potential therapeutic
applications in conditions associated with oxidative stress and inflammation, such as liver
disorders.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b131129?utm_src=pdf-interest
https://www.benchchem.com/product/b131129?utm_src=pdf-body
https://www.benchchem.com/product/b131129?utm_src=pdf-body
https://www.biosynth.com/p/INA79810/333798-10-0-9-o-methyl-4-hydroxyboeravinone-b
https://pubchem.ncbi.nlm.nih.gov/compound/9-O-Methyl-4-hydroxyboeravinone-B
https://www.biosynth.com/p/INA79810/333798-10-0-9-o-methyl-4-hydroxyboeravinone-b
https://www.benchchem.com/product/b131129?utm_src=pdf-body
https://www.benchchem.com/product/b131129?utm_src=pdf-body
https://www.biosynth.com/p/INA79810/333798-10-0-9-o-methyl-4-hydroxyboeravinone-b
https://www.biosynth.com/p/INA79810/333798-10-0-9-o-methyl-4-hydroxyboeravinone-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A summary of the key physicochemical properties of 9-O-Methyl-4-hydroxyboeravinone B is
provided in the table below.

Property Value Source
Chemical Formula C18H1407 [1][2]
Molecular Weight 342.3 g/mol [11[2]
CAS Number 333798-10-0 [11[2]

4,6,11-trihydroxy-9-methoxy-
IUPAC Name 10-methyl-6H-chromeno|[3,4- [2]
b]Jchromen-12-one

Discovery and Natural Occurrence

9-0O-Methyl-4-hydroxyboeravinone B is a natural product isolated from the plant kingdom.

Botanical Sources

The primary botanical source of 9-O-Methyl-4-hydroxyboeravinone B is the roots of
Boerhavia diffusa Linn.[1] This plant, commonly known as "Punarnava,” is a perennial creeping
weed found in tropical and subtropical regions and has a long history of use in traditional and
folklore medicine. The compound has also been identified in Mirabilis jalapa, another member
of the Nyctaginaceae family.[2]

Isolation and Purification

Detailed experimental protocols for the original isolation and purification of 9-O-Methyl-4-
hydroxyboeravinone B are not extensively available in the public domain at the time of this
writing. The following is a generalized workflow based on standard phytochemical extraction
and isolation techniques.
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Caption: Generalized workflow for the isolation and purification of 9-O-Methyl-4-
hydroxyboeravinone B.

Biological Activity and Mechanism of Action

The biological activities of 9-O-Methyl-4-hydroxyboeravinone B are currently under
investigation. The available information suggests a role in modulating oxidative stress and
inflammatory pathways.

Antioxidant Activity

9-0O-Methyl-4-hydroxyboeravinone B is reported to possess antioxidant properties.[1] The
proposed mechanisms include the inhibition of lipid peroxidation and the neutralization of free
radicals, which contribute to its protective effect against oxidative stress.[1]

Quantitative data, such as IC50 values from specific antioxidant assays (e.g., DPPH, ABTS),
for the purified compound are not readily available in the reviewed literature.

Anti-inflammatory Activity

The compound is also under investigation for its potential anti-inflammatory benefits.[1] The
modulation of inflammatory pathways is a key area of interest for its therapeutic applications.

Specific quantitative data on the anti-inflammatory activity of purified 9-O-Methyl-4-
hydroxyboeravinone B, including IC50 values for key inflammatory enzymes (e.g., COX-1,
COX-2, 5-LOX) or its effects on inflammatory cytokine production, are not detailed in the
currently accessible literature.

Putative Signaling Pathways

The mode of action of 9-O-Methyl-4-hydroxyboeravinone B is thought to involve the
modulation of multiple biochemical pathways.[1] Based on its classification as a phenolic
antioxidant and its reported anti-inflammatory effects, potential signaling pathway interactions
can be hypothesized.
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Caption: Hypothesized signaling pathways potentially modulated by 9-O-Methyl-4-
hydroxyboeravinone B.

Future Directions

Further research is essential to fully elucidate the therapeutic potential of 9-O-Methyl-4-
hydroxyboeravinone B. Key areas for future investigation include:

Comprehensive Biological Screening: Quantitative assessment of its antioxidant and anti-
inflammatory activities using a panel of in vitro and in vivo assays.

¢ Mechanism of Action Studies: Detailed investigation into the specific molecular targets and
signaling pathways modulated by the compound.

¢ Pharmacokinetic and Toxicological Profiling: Evaluation of its absorption, distribution,
metabolism, excretion (ADME), and safety profile.

¢ Medicinal Chemistry Efforts: Synthesis of analogs to establish structure-activity relationships
(SAR) and optimize for potency and selectivity.

Conclusion

9-O-Methyl-4-hydroxyboeravinone B is a promising natural product with potential
applications in the management of diseases associated with oxidative stress and inflammation.
While the current body of scientific literature provides a foundational understanding of its
properties, significant further research is required to fully characterize its pharmacological
profile and validate its therapeutic potential. This technical guide serves as a resource to
encourage and guide future research and development efforts centered on this intriguing
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b131129#9-0-methyl-4-hydroxyboeravinone-b-
discovery-and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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